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Compound of Interest

Compound Name: Boc-D-Alg(Z)2-OH

Cat. No.: B15251383 Get Quote

An In-Depth Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the commercial availability of Nα-Boc-

Nδ,Nω-di-Z-D-arginine, herein referred to as Boc-D-Arg(Z)₂-OH. The information presented is

intended to assist researchers, chemists, and procurement specialists in sourcing this critical

reagent for applications in peptide synthesis and drug discovery. Analysis of the commercial

landscape indicates that the initially requested compound, "Boc-D-Alg(Z)₂-OH," is not readily

available and is likely a typographical error for the widely used arginine derivative, Boc-D-

Arg(Z)₂-OH.

Compound Identification
Chemical Name: Nα-(tert-Butoxycarbonyl)-Nδ,Nω-bis(carboxybenzyl)-D-arginine

Synonyms: Boc-D-Arg(Z)₂-OH, BOC-D-DIBENZYLOXYCARBONYL ARGININE[1]

CAS Number: 145881-13-6[2]

Molecular Formula: C₂₇H₃₄N₄O₈[2]

Molecular Weight: 542.6 g/mol [2]
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A variety of chemical suppliers offer Boc-D-Arg(Z)₂-OH, typically for research and development

purposes. The following table summarizes the offerings from several key vendors. Purity levels

are consistently high across suppliers, with most offering ≥98% purity.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Santa Cruz

Biotechnolog

y

Boc-D-

Arg(Z)₂-OH
145881-13-6 C₂₇H₃₄N₄O₈ 542.6

Data not

specified

Sigma-

Aldrich

Boc-Arg(Z)₂-

OH (L-

isomer)

51219-19-3 C₂₇H₃₄N₄O₈ 542.58
≥98.0%

(TLC)

CymitQuimic

a

Boc-Arg(Z)₂-

OH (L-

isomer)

51219-19-3 C₂₇H₃₄N₄O₈ 542.5809 98%

MOLBASE
BOC-D-

ARG(Z)₂-OH
145881-13-6 C₂₇H₃₄N₄O₈ 542.581 98%

Iris Biotech
Boc-L-

Arg(Z)₂-OH
51219-19-3 C₂₇H₃₄N₄O₈ 542.59

Data not

specified

Aapptec

Boc-Arg(Z)₂-

OH (L-

isomer)

51219-19-3 C₂₇H₃₄N₄O₈ 542.58
Data not

specified

Cenmed
BOC-

ARG(Z)₂-OH
51219-19-3 C₂₇H₃₄N₄O₈ 542.58 ≥98.0%

Note: Some suppliers list the L-isomer (Boc-L-Arg(Z)₂-OH, CAS 51219-19-3) more prominently.

Researchers should verify the stereochemistry required for their application.

Applications and Experimental Use
Boc-D-Arg(Z)₂-OH is primarily utilized as a protected amino acid building block in solid-phase

peptide synthesis (SPPS). The Boc (tert-butyloxycarbonyl) group protects the alpha-amino
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group, while the two Z (benzyloxycarbonyl) groups provide robust protection for the guanidino

side chain of arginine. This dual side-chain protection is particularly useful in complex

syntheses where strong acid-labile resins are employed.

Key Applications:
Peptide Synthesis: Serves as a protected building block for incorporating D-arginine into

peptide sequences.[3][4] The D-configuration is often used to enhance peptide stability

against enzymatic degradation or to modulate biological activity.

Drug Development: The unique structure of protected amino acids like this one can be

leveraged to enhance the bioactivity and selectivity of potential therapeutic agents.[5]

Biochemical Research: Used in the synthesis of custom peptides for studying protein-protein

interactions, enzyme kinetics, and other cellular processes.[5]

General Experimental Protocol: Use in Solid-Phase
Peptide Synthesis (SPPS)
While specific protocols vary based on the peptide sequence and scale, the following outlines a

general workflow for the incorporation of Boc-D-Arg(Z)₂-OH into a growing peptide chain on a

solid support.

Resin Preparation: Start with a suitable solid support resin (e.g., Merrifield or Wang resin)

pre-loaded with the C-terminal amino acid.

Deprotection: Remove the N-terminal Boc protecting group of the resin-bound amino acid

using an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM).

Neutralization: Neutralize the resulting trifluoroacetate salt with a base, typically

diisopropylethylamine (DIPEA) in DCM or N-methylpyrrolidone (NMP).

Amino Acid Activation: Activate the carboxylic acid of Boc-D-Arg(Z)₂-OH to facilitate amide

bond formation. Common activating agents include HBTU/HCTU or DCC/HOBt in a suitable

solvent like NMP or DMF.
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Coupling: Add the activated Boc-D-Arg(Z)₂-OH solution to the deprotected, neutralized resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature.

Washing: Thoroughly wash the resin with solvents such as DMF and DCM to remove excess

reagents and byproducts.

Repeat Cycle: Repeat steps 2-6 for each subsequent amino acid to be added to the peptide

sequence.

Final Cleavage and Deprotection: Once the peptide is fully assembled, cleave it from the

resin and remove the side-chain protecting groups (including the Z groups on the arginine)

using a strong acid cocktail, such as hydrofluoric acid (HF) or a trifluoromethanesulfonic acid

(TFMSA)-based mixture.

Purification: Purify the crude peptide, typically by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Visualized Workflow
The following diagrams illustrate the logical flow of using a protected amino acid like Boc-D-

Arg(Z)₂-OH in a standard solid-phase peptide synthesis cycle.
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Figure 1: General Workflow for Peptide Synthesis
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Caption: General workflow for solid-phase peptide synthesis (SPPS).
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Figure 2: Logical Relationship in SPPS
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Caption: Key components and their relationship in the SPPS process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15251383#commercial-suppliers-of-boc-d-alg-z-2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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